(9R,10S)-4,5,14,15,16-Pentamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaen-3-ol
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Overview
Description
CID 13844278 is a natural product found in Schisandra rubriflora and Schisandra chinensis with data available.
Scientific Research Applications
Reaction Mechanisms and Molecular Structures
- The compound undergoes bromination, leading to various products by cleavage of carbon–oxygen bonds and intramolecular oxygen migration (Menzek & Altundas, 2006).
- It forms part of molecules located on crystallographic centers of inversion in certain crystalline structures (Abboud, Smith, & Wagener, 1993).
- The compound's derivatives exhibit distinct conformations and interact through hydrogen bonds and C-H.O contacts (Zukerman-Schpector et al., 2001).
- Its derivatives are involved in reactions leading to various complex molecular structures, highlighting its role in the formation of intricate organic compounds (Baumann et al., 1971).
Catalysis and Synthesis
- The compound plays a role in the synthesis and characterization of macrocyclic ligands, which have applications in various fields including catalysis (Singh & Singh, 1995).
- It is involved in the biosynthesis of sex pheromones in the silkworm moth, indicating its biological significance (Ando et al., 1988).
- The compound is a key component in Lewis acid catalysis for the dimerization of organic compounds (Mattay et al., 1988).
Potential Applications in Perfumery and Antibacterial Research
- Its derivatives have been studied for their optical resolution, catalyst systems, derivatives, and olfactory properties, which could have applications in the perfumery industry (Kraft & Gallo, 2004).
- Derivatives of this compound have shown significant antibacterial activities against common pathogens like Staphylococcus aureus and Escherichia coli (Li et al., 2013).
properties
Product Name |
(9R,10S)-4,5,14,15,16-Pentamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaen-3-ol |
---|---|
Molecular Formula |
C23H30O6 |
Molecular Weight |
402.5 g/mol |
IUPAC Name |
(9R,10S)-4,5,14,15,16-pentamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaen-3-ol |
InChI |
InChI=1S/C23H30O6/c1-12-8-14-10-16(25-3)21(27-5)20(24)18(14)19-15(9-13(12)2)11-17(26-4)22(28-6)23(19)29-7/h10-13,24H,8-9H2,1-7H3/t12-,13+/m1/s1 |
InChI Key |
FYSHYFPJBONYCQ-OLZOCXBDSA-N |
Isomeric SMILES |
C[C@@H]1CC2=CC(=C(C(=C2C3=C(C(=C(C=C3C[C@@H]1C)OC)OC)OC)O)OC)OC |
SMILES |
CC1CC2=CC(=C(C(=C2C3=C(C(=C(C=C3CC1C)OC)OC)OC)O)OC)OC |
Canonical SMILES |
CC1CC2=CC(=C(C(=C2C3=C(C(=C(C=C3CC1C)OC)OC)OC)O)OC)OC |
synonyms |
schisanhenol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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